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Compound of Interest

Compound Name: Benzocaine-d4

Cat. No.: B562995 Get Quote

Navigating the Safe Handling of Benzocaine-d4:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

precautions for Benzocaine-d4. Given that a specific Safety Data Sheet (SDS) for the

deuterated isotopologue is not readily available, this document is based on the established

safety profile of its non-deuterated counterpart, Benzocaine. The primary difference between

the two compounds is the presence of deuterium atoms, which are not expected to alter the

fundamental chemical hazards. This guide is intended to be a critical resource for laboratory

personnel, ensuring the safe use, storage, and disposal of this compound.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Benzocaine-d4 is

fundamental to its safe handling. The following table summarizes key quantitative data for both

Benzocaine-d4 and its non-deuterated analog, Benzocaine.
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Property Benzocaine-d4 Benzocaine

CAS Number 342611-08-9[1][2] 94-09-7[3]

Molecular Formula C₉H₇D₄NO₂[2] C₉H₁₁NO₂[3]

Molecular Weight 169.21 g/mol [1][2] 165.19 g/mol [4]

Appearance
Solid, Crystals, Crystalline

Powder or Powder
White crystalline powder

Solubility

Soluble in appropriate

solvents. Specific solubility

data not readily available.

Sparingly soluble in water;

more soluble in dilute acids

and very soluble in ethanol,

chloroform, and ethyl ether.

Storage Temperature -20°C[5]
Room temperature, protected

from light.[6]

Section 2: Hazard Identification and GHS
Classification
Benzocaine is classified under the Globally Harmonized System (GHS) with several key hazard

statements. Researchers handling Benzocaine-d4 should assume the same hazards.

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[3]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction[6][7]

Specific Target Organ Toxicity – Single

Exposure (Category 1)
H370: Causes damage to organs[6][7]

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life[3]

Chronic Aquatic Toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects[3]

Signal Word: Danger[6][7]
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Hazard Pictograms:

Health Hazard

Exclamation Mark

Environment

Section 3: Handling Precautions and Experimental
Protocols
Adherence to strict safety protocols is paramount when working with Benzocaine-d4. The

following sections detail the necessary precautions and a general experimental workflow for

handling this chemical in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling Benzocaine-d4 to determine

the appropriate level of PPE. The following are minimum requirements:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile).[6] Contaminated work

clothing should not be allowed out of the workplace.[8]

Respiratory Protection: If engineering controls are insufficient or if handling large quantities,

a NIOSH-approved respirator is recommended.[6]

General Laboratory Handling Protocol
The following workflow outlines the standard procedure for handling Benzocaine-d4 in a

research laboratory.
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Standard Laboratory Workflow for Handling Benzocaine-d4.

Storage and Disposal
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Storage: Benzocaine-d4 should be stored at -20°C in a tightly sealed container.[5] Stock

solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month, protected

from light.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3][4] Avoid release to the

environment.[4]

Section 4: Toxicological Information
The toxicological data for Benzocaine provides a basis for understanding the potential health

effects of Benzocaine-d4.

Toxicity Data Value Species

Oral LD50 3042 mg/kg Rat[10]

Oral LD50 2500 mg/kg Mouse[10]

Intraperitoneal LD50 216 mg/kg Mouse[10]

Key Health Effects:

Methemoglobinemia: A primary concern with Benzocaine exposure is the risk of

methemoglobinemia, a serious condition where the amount of oxygen carried in the blood is

significantly reduced.[11] This can be life-threatening and requires immediate medical

attention.[12]

Allergic Skin Reaction: May cause sensitization by skin contact.[13]

Eye Irritation: Can cause serious eye irritation.[14]

Section 5: First-Aid Measures
In the event of exposure to Benzocaine-d4, the following first-aid measures should be taken

immediately.
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Exposure Route First-Aid Action

Skin Contact Wash with plenty of soap and water. Seek medical advice if irritation persists.

Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses. Seek medical attention.

Inhalation Move to fresh air. If not breathing, give artificial respiration.

Ingestion Do NOT induce vomiting. Rinse mouth with water. Call a physician.

Click to download full resolution via product page

First-Aid Procedures for Benzocaine-d4 Exposure.

Section 6: Conclusion
While Benzocaine-d4 is a valuable tool in research and drug development, its handling

requires a thorough understanding of its potential hazards. By adhering to the safety

precautions outlined in this guide, researchers can minimize risks and ensure a safe laboratory

environment. It is imperative to always consult the most up-to-date Safety Data Sheet for

Benzocaine and to conduct a thorough risk assessment before beginning any experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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